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Compound of Interest

Compound Name: N-Isononylcyclohexylamine

Cat. No.: B15175798

Disclaimer: Scholarly and commercial literature readily available contains limited specific data
on N-Isononylcyclohexylamine. The following application notes and protocols are based on
established principles of organic synthesis for structurally similar long-chain N-alkyl
cyclohexylamines. The experimental details provided are representative and may require
optimization for specific laboratory conditions and isononyl isomer structures.

Introduction

N-Isononylcyclohexylamine is a secondary amine characterized by a cyclohexyl ring and a
nine-carbon branched alkyl (isononyl) group attached to the nitrogen atom. The isononyl group,
typically derived from the trimerization of propene, results in a complex mixture of branched
isomers. This structural feature imparts significant steric bulk and hydrophobicity, suggesting
potential applications as a specialty chemical in various fields of organic synthesis and material
science. Its utility may lie in roles such as a sterically hindered base, a catalyst, a corrosion
inhibitor, or as a synthetic intermediate for more complex molecules.

Synthetic Routes

The synthesis of N-Isononylcyclohexylamine can be approached through two primary and
well-established methods for N-alkylation of amines: reductive amination and direct N-
alkylation.
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Reductive Amination of Cyclohexanone with
Isononylamine

This is often the preferred method for preparing secondary amines from ketones. It involves the
reaction of cyclohexanone with isononylamine to form an intermediate imine (or enamine),
which is then reduced in situ to the desired secondary amine.

Workflow for Reductive Amination:
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Caption: Reductive amination pathway for N-Isononylcyclohexylamine synthesis.

N-Alkylation of Cyclohexylamine with an Isononyl Halide

This classical method involves the direct alkylation of cyclohexylamine with an isononyl halide
(e.g., bromide or chloride) or a sulfonate ester (e.g., tosylate or mesylate) in the presence of a
base to neutralize the hydrogen halide formed during the reaction.

Workflow for N-Alkylation:
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» To cite this document: BenchChem. [Application Notes and Protocols: N-
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at: [https://www.benchchem.com/product/b15175798#n-isononylcyclohexylamine-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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